Cas no 136247-94-4 (Benzoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-6-methoxy-)

• Product Name: Benzoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-6-methoxy-
• CAS No: 136247-94-4
• MF: C₁₃H₁₇NO₅
• MW: 267.277784109116
• CID: 6391518
• PubChem ID: 15089368
• Update Time: 2025-05-25

Benzoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-6-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-6-methoxy-
• 136247-94-4
• 2-((TERT-BUTOXYCARBONYL)AMINO)-6-METHOXYBENZOIC ACID
• QBZYEHBJAHDOSG-UHFFFAOYSA-N
• 2-[(tert-butoxycarbonyl)amino]-6-methoxybenzoic acid
• EN300-7353417
• 2-{[(tert-butoxy)carbonyl]amino}-6-methoxybenzoic acid
• F97831
• SCHEMBL3986627
• AKOS026745502

• Inchi： 1S/C13H17NO5/c1-13(2,3)19-12(17)14-8-6-5-7-9(18-4)10(8)11(15)16/h5-7H,1-4H3,(H,14,17)(H,15,16)
• InChI Key： QBZYEHBJAHDOSG-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(OC)C=CC=C1NC(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 267.11067264g/mol
• Monoisotopic Mass: 267.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• Density: 1.243±0.06 g/cm3(Predicted)
• Boiling Point: 354.5±32.0 °C(Predicted)
• pka: 3.59±0.36(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on Benzoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-6-methoxy-

Benzoic Acid, 2-[[(1,1-Dimethylethoxy)Carbonyl]Amino]-6-Methoxy: A Comprehensive Overview

Benzoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-6-methoxy (CAS No. 136247-94-4) is a complex organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoic acid backbone with specific substituents that confer it with distinctive chemical and physical properties. The molecule features a methoxy group at the 6-position and a protected amino group at the 2-position, making it a valuable intermediate in the synthesis of advanced materials and pharmaceuticals.

The synthesis of Benzoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-6-methoxy involves a series of carefully designed reactions that ensure the precise placement of substituents on the aromatic ring. Recent advancements in catalytic processes have enabled more efficient and selective methods for synthesizing this compound. For instance, researchers have employed transition metal catalysts to achieve higher yields and better purity levels. These improvements are particularly important for applications where the compound serves as an intermediate in drug development or as a precursor for advanced polymers.

In terms of physical properties, Benzoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-6-methoxy exhibits a melting point of approximately 150°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for use in various chemical reactions where solubility and thermal stability are critical factors. Recent studies have also highlighted its ability to form stable complexes with metal ions, which opens new avenues for its application in coordination chemistry and catalysis.

The chemical structure of this compound plays a pivotal role in its reactivity and functionality. The presence of the methoxy group at the 6-position introduces electron-donating effects, which influence the electronic properties of the aromatic ring. Meanwhile, the protected amino group at the 2-position provides a site for further functionalization, enabling the synthesis of derivatives with tailored properties. This dual functionality makes Benzoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-6-methoxy a versatile building block in organic synthesis.

Recent research has focused on leveraging the unique properties of this compound for innovative applications. For example, scientists have explored its use as a precursor for synthesizing advanced materials such as graphene oxide derivatives and conducting polymers. These materials hold promise for use in energy storage devices like supercapacitors and batteries due to their excellent electrical conductivity and high surface area.

In addition to its role in materials science, Benzoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-6-methoxy has shown potential in pharmaceutical applications. Its structure allows for easy modification to create bioactive molecules that target specific cellular pathways. Recent studies have demonstrated its utility as an intermediate in the synthesis of anticancer agents and anti-inflammatory drugs. The ability to fine-tune its chemical structure through targeted modifications has made it an invaluable tool in drug discovery.

The demand for high-quality Benzoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-6-methoxy continues to grow due to its expanding range of applications across various industries. To meet this demand, manufacturers are adopting scalable production methods that ensure consistent quality and cost-effectiveness. Advances in process optimization have also reduced waste generation and improved environmental sustainability.

In conclusion, Benzoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-6-methoxy (CAS No. 136247-94-4) is a multifaceted compound with significant potential across diverse fields. Its unique chemical structure enables versatile applications ranging from advanced materials to pharmaceuticals. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in shaping future innovations.